Methyl 2-{[(2-chlorophenyl)methyl]amino}acetate hydrochloride

Specification

• CAS No.: 1181457-90-8
• Molecular Formula: C10H13Cl2NO2
• Molecular Weight: 250.12 g/mol
• IUPAC Name: methyl 2-[(2-chlorophenyl)methylamino]acetate;hydrochloride
• Standard InChI: InChI=1S/C10H12ClNO2.ClH/c1-14-10(13)7-12-6-8-4-2-3-5-9(8)11;/h2-5,12H,6-7H2,1H3;1H
• Standard InChI Key: DZAKTLXICQRMLJ-UHFFFAOYSA-N
• SMILES: COC(=O)CNCC1=CC=CC=C1Cl.Cl
• Canonical SMILES: COC(=O)CNCC1=CC=CC=C1Cl.Cl

Introduction

Chemical Identity and Structural Properties

Methyl 2-{[(2-chlorophenyl)methyl]amino}acetate hydrochloride is a crystalline solid compound characterized by its specific molecular structure. The compound belongs to the family of amino acetate derivatives that feature halogenated aromatic substituents.

Basic Chemical Information

The fundamental chemical properties of Methyl 2-{[(2-chlorophenyl)methyl]amino}acetate hydrochloride are summarized in the following table:

Property	Value
Chemical Name	Methyl 2-{[(2-chlorophenyl)methyl]amino}acetate hydrochloride
Molecular Formula	C₁₀H₁₂NO₂Cl, HCl
Molecular Weight	250.12 g/mol
CAS Number	1181457-90-8
Product Family	Building Blocks
Storage Conditions	Room temperature

The compound's molecular structure features a methyl 2-aminoacetate backbone with a 2-chlorophenyl group attached to the nitrogen through a methylene bridge. The compound exists as a hydrochloride salt, which enhances its stability and modifies its solubility properties compared to its free base form.

Structural Features

The structure of Methyl 2-{[(2-chlorophenyl)methyl]amino}acetate hydrochloride contains several key functional groups:

• A methyl ester group (-COOCH₃)

• A secondary amino group (-NH-)

• A 2-chlorophenyl aromatic ring

• A methylene bridge connecting the amino group to the aromatic ring

• A hydrochloride salt formation

These structural elements contribute to the compound's chemical reactivity, solubility profile, and potential applications in synthetic chemistry. The presence of the 2-chloro substituent on the phenyl ring creates a specific electronic distribution that can influence the compound's reactivity in various chemical transformations.

Physical Properties and Characteristics

Solubility and Stability

As a hydrochloride salt, the compound likely exhibits enhanced water solubility compared to its free base form. The salt formation also typically improves stability, particularly in storage conditions. The compound can be stored at room temperature, suggesting reasonable stability under standard laboratory conditions.

Synthetic Pathways and Production

Related Synthetic Procedures

Search results provide information on related compounds and their synthesis, which may offer insight into potential synthetic approaches for our target compound. For instance, the preparation of clopidogrel involves reactions with methyl-α-amino-(2-chlorophenyl)-acetate, which shares structural similarities with our compound of interest.

Applications and Uses

Role as a Chemical Building Block

Methyl 2-{[(2-chlorophenyl)methyl]amino}acetate hydrochloride is classified as a building block, indicating its utility in organic synthesis and medicinal chemistry. Building blocks serve as versatile intermediates in the construction of more complex molecular structures.

Research and Development Applications

The compound's structure suggests potential applications in the development of:

• Novel amino acid derivatives

• Peptide mimetics

• Small molecule enzyme inhibitors

• Ligands for metal coordination

• Intermediates in heterocyclic synthesis

Comparison with Structurally Related Compounds

Structural Analogues

Several structurally related compounds appear in the search results, providing context for understanding the chemical behavior and potential applications of Methyl 2-{[(2-chlorophenyl)methyl]amino}acetate hydrochloride:

Compound	Molecular Formula	CAS Number	Key Structural Difference
Methyl (2S)-amino(2-chlorophenyl)acetate	C₉H₁₀ClNO₂	141109-14-0	Lacks the methylene bridge; chiral S configuration
(S)-Methyl 2-(2-chlorophenyl)-2-((2-(thiophen-2-yl)ethyl)amino)acetate hydrochloride	C₁₅H₁₇Cl₂NO₂S	141109-19-5	Contains additional thiophen-2-yl ethyl substituent

The structural differences between these compounds and Methyl 2-{[(2-chlorophenyl)methyl]amino}acetate hydrochloride likely result in different chemical reactivity, biological activities, and applications.